Cas no 47375-66-6 ( )

• Product Name: &nbsp
• CAS No: 47375-66-6
• MF: C₁₈H₂₀N₂O₄
• MW: 328.362404823303
• CID: 930919
• PubChem ID: 231170
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(phenylcarbamoyloxy)butyl N-phenylcarbamate
• 1,4-bis-phenylcarbamoyloxy-butane
• 1.4-Bis-phenylcarbamoyloxy-butan
• 1.4-Butandiol-bis-(phenylurethan)
• AC1L5L41
• AC1Q67IS
• Ambcb7919624
• Butandiol-(1,4)-bis-phenylurethan
• butane-1,4-diyl bis(phenylcarbamate)
• CTK4I9920
• HMS3089D14
• NSC26865
• Tetramethylen-bis-phenylurethan
• Tetramethylenglykol-dicarbanilat
• NSC-26865
• MLS002639147
• SMR001548597
• CHEMBL1880244
• SR-01000286341
• DTXSID10282613
• 47375-66-6
• SR-01000286341-1
•  

• Inchi： 1S/C18H20N2O4/c21-17(19-15-9-3-1-4-10-15)23-13-7-8-14-24-18(22)20-16-11-5-2-6-12-16/h1-6,9-12H,7-8,13-14H2,(H,19,21)(H,20,22)
• InChI Key： GCORSUUCQDCPOM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1)=O)CCCCOC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 328.1424
• Monoisotopic Mass: 328.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.66